6-(2,4-difluorophenyl)-2-(methylthio)pyrimidin-4(3H)-one

• IUPAC Name: 4-(2,4-difluorophenyl)-2-methylsulfanyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C11H8F2N2OS/c1-17-11-14-9(5-10(16)15-11)7-3-2-6(12)4-8(7)13/h2-5H,1H3,(H,14,15,16)
• InChI Key: YPWVQGXCRIIPCB-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=CC(=O)N1)C2=C(C=C(C=C2)F)F
• Molecular Formula: C11H8F2N2OS
• Molecular Weight: 254.26 g/mol

Description

6-(2,4-difluorophenyl)-2-(methylthio)pyrimidin-4(3H)-one, commonly known as DFPPM, is a small organic molecule with a wide range of applications in scientific research. This molecule has been studied extensively in the past few decades due to its unique properties and potential to be used in a variety of lab experiments.

Scientific Research Applications

Synthesis and Chemical Properties

• Process Development and Synthesis of Antifungal Agents : This compound is integral in the synthesis of Voriconazole, a broad-spectrum triazole antifungal agent. The process involves setting relative stereochemistry through the addition of a 4-(1-metalloethyl)-5-fluoropyrimidine derivative, showcasing its importance in developing antifungal medications (Butters et al., 2001).

• Microwave-Assisted One-Pot Synthesis : Demonstrated efficient one-pot, microwave-assisted conditions for synthesizing pyrimido(4,5-d)pyrimidine-2,5-dione derivatives, highlighting a novel and efficient synthesis route for pyrimidinone derivatives (Dabiri et al., 2007).

Biological Activities

• Antimicrobial and Antifungal Activities : Various studies have synthesized and evaluated derivatives for antimicrobial and antifungal activities. For instance, derivatives showing moderate to significant activity against bacteria and fungi have been synthesized, indicating their potential in developing new antimicrobial agents (Abdel-rahman et al., 2002), (Ashok et al., 2007).

• Antiproliferative Evaluation : Compounds derived from this pyrimidinone structure have been evaluated for their antiproliferative activity against cancer cell lines, suggesting a structural, concentration, and time-dependent mechanism of action, thereby underscoring their potential as cancer therapeutic agents (Atapour-Mashhad et al., 2017).

• Synthesis of Vascular-targeting and Anti-angiogenic Compounds : Studies have also focused on the synthesis of thieno[2,3-d]pyrimidin-4(3H)-ones for potential use in vascular-targeting and anti-angiogenic therapies, indicating their versatility in addressing complex diseases like cancer (Gold et al., 2020).